Cas no 320421-93-0 (2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID)

• Product name: 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID
• CAS No: 320421-93-0
• MF: C₁₅H₁₁FN₂O₅
• MW: 318.256647348404
• MDL: MFCD00793722
• CID: 5165571

2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID
• 2-[N'-(4-fluorophenyl)hydrazinecarbonyl]benzoic acid
• 1,2-Benzenedicarboxylic acid, 1-[2-(4-fluorophenyl)hydrazide]

• MDL： MFCD00793722
• Inchi： 1S/C15H11FN2O5/c16-8-5-6-12(11(7-8)13(19)18-17)23-15(22)10-4-2-1-3-9(10)14(20)21/h1-7H,17H2,(H,18,19)(H,20,21)
• InChI Key： QMVAAZBZMDEPSR-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C(F)C=C2C(NN)=O)=O)=CC=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID

Exploring the Chemical Properties and Applications of 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID (CAS No. 320421-93-0)

The compound 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID (CAS No. 320421-93-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique hydrazino carbonyl and benzenecarboxylic acid functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its structural complexity and potential applications make it a subject of interest for researchers exploring novel drug candidates and chemical processes.

One of the most notable features of 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID is its fluorophenyl hydrazine moiety, which contributes to its reactivity and potential biological activity. The presence of the 4-fluorophenyl group enhances the compound's stability and influences its interaction with biological targets, making it valuable in medicinal chemistry. Researchers often investigate such fluorinated compounds due to their improved metabolic stability and bioavailability compared to their non-fluorinated counterparts.

In recent years, the demand for fluorinated organic compounds like 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID has surged, driven by their applications in drug discovery and material science. The pharmaceutical industry, in particular, has shown keen interest in this compound as a potential building block for small molecule therapeutics. Its ability to serve as a precursor for hydrazide derivatives and carboxylic acid-containing molecules makes it versatile in synthetic chemistry.

The synthesis of 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID typically involves the reaction of 4-fluorophenylhydrazine with phthalic anhydride or its derivatives, followed by careful purification steps. The process requires precise control of reaction conditions to ensure high yield and purity, which are critical for its subsequent applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound and verify its structural integrity.

Beyond pharmaceuticals, 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID finds utility in the development of advanced materials. Its unique structure allows for incorporation into polymers and coatings, where it can impart specific properties such as enhanced durability or chemical resistance. Researchers are also exploring its potential in catalysis and sensor technology, leveraging its reactive functional groups for various applications.

The growing interest in sustainable chemistry has also influenced research on compounds like 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID. Scientists are investigating greener synthesis routes and applications that align with environmentally friendly practices. This aligns with broader industry trends toward reducing waste and improving energy efficiency in chemical production.

From a commercial perspective, the market for specialty chemicals such as 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID continues to expand. Pharmaceutical companies and research institutions are the primary consumers, driving innovation in synthesis and application methods. The compound's CAS No. 320421-93-0 serves as a unique identifier in global chemical databases, facilitating its tracking and regulatory compliance across international markets.

Quality control remains paramount when working with 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID. Manufacturers and researchers must adhere to strict purity standards, typically requiring ≥95% purity for most applications. The compound's stability under various storage conditions is also an important consideration, with recommendations often including protection from moisture and extreme temperatures.

As research into fluorinated compounds advances, the potential applications of 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID continue to expand. Current studies explore its role in developing new antimicrobial agents, anti-inflammatory drugs, and central nervous system therapeutics. The compound's versatility makes it a valuable tool for medicinal chemists working on structure-activity relationship studies.

For researchers considering working with 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID, understanding its physicochemical properties is essential. The compound typically appears as a white to off-white crystalline powder with specific solubility characteristics in common organic solvents. These properties influence its handling requirements and potential formulation strategies in various applications.

The future outlook for 2-([2-(4-FLUOROPHENYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID appears promising, with ongoing research uncovering new potential uses. As synthetic methodologies advance and our understanding of structure-property relationships deepens, this compound will likely play an increasingly important role in both pharmaceutical development and materials science. Its unique combination of fluorine chemistry and hydrazine functionality positions it as a valuable asset in the toolkit of modern chemists and researchers.